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Introduction

NF157 is a potent and selective antagonist of the P2Y11 purinergic receptor, a G-protein
coupled receptor (GPCR) that plays a significant role in modulating various physiological and
pathophysiological processes, including immune responses and inflammation. This technical
guide provides an in-depth exploration of the core mechanism of action of NF157, detailing its
molecular interactions, impact on intracellular signaling cascades, and the experimental
methodologies used to elucidate these functions.

Core Mechanism: Antagonism of the P2Y11
Receptor

NF157 exerts its effects by acting as a competitive antagonist at the P2Y11 receptor. The
P2Y11 receptor is uniqgue among the P2Y receptor family due to its dual coupling to both Gs
and Gq alpha subunits of heterotrimeric G-proteins.[1][2][3] This dual coupling allows the
P2Y11 receptor to modulate two distinct downstream signaling pathways upon activation by its
endogenous ligand, adenosine triphosphate (ATP).

By binding to the P2Y11 receptor, NF157 prevents ATP from binding and initiating these
downstream signaling events. This antagonism effectively blocks the cellular responses
mediated by P2Y11 activation.
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Quantitative Data on NF157 Activity

The following table summarizes the key quantitative parameters that define the potency and
selectivity of NF157.

Parameter Value Receptor/Assay Reference
pKi 7.35 P2Y11 [4]
Ki 44.3 nM P2Y11 [4]
IC50 463 nM P2Y11 [4]
IC50 1811 pM P2Y1 [4]
IC50 170 pM P2Y2 [4]
Selectivity >60-fold over P2YL 11 vs P2YL/P2Y2 [4]
and P2Y2

Impact on Intracellular Signaling Pathways

The antagonistic action of NF157 on the P2Y11 receptor leads to the inhibition of two primary
signaling cascades: the Gs-adenylyl cyclase-cAMP pathway and the Gg-phospholipase C
pathway.

Inhibition of the Gs-Adenylyl Cyclase-cAMP Pathway

Activation of the P2Y11 receptor by ATP leads to the stimulation of adenylyl cyclase via the Gs
alpha subunit, resulting in the conversion of ATP to cyclic adenosine monophosphate (CAMP).

[5][6] CAMP then acts as a second messenger to activate Protein Kinase A (PKA).[5] NF157, by
blocking ATP binding, prevents this cascade, leading to a reduction in intracellular cAMP levels.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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